Cas no 2413899-90-6 (2-(furan-3-yl)-2,3-dihydro-1H-perimidine)
2-(furan-3-yl)-2,3-dihydro-1H-perimidine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Perimidine, 2-(3-furanyl)-2,3-dihydro-
- 2-(furan-3-yl)-2,3-dihydro-1H-perimidine
-
- MDL: MFCD32858574
- Inchi: 1S/C15H12N2O/c1-3-10-4-2-6-13-14(10)12(5-1)16-15(17-13)11-7-8-18-9-11/h1-9,15-17H
- InChI Key: DUWICYCSRMMRHT-UHFFFAOYSA-N
- SMILES: N1C2C3C(C=CC=2)=CC=CC=3NC1C1C=COC=1
2-(furan-3-yl)-2,3-dihydro-1H-perimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-84942-0.05g |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine |
2413899-90-6 | 95.0% | 0.05g |
$1354.0 | 2025-02-21 | |
| Enamine | EN300-84942-0.1g |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine |
2413899-90-6 | 95.0% | 0.1g |
$1632.0 | 2025-02-21 | |
| 1PlusChem | 1P0288D3-50mg |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine |
2413899-90-6 | 95% | 50mg |
$1736.00 | 2024-05-22 | |
| 1PlusChem | 1P0288D3-100mg |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine |
2413899-90-6 | 95% | 100mg |
$2079.00 | 2023-12-18 |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(furan-3-yl)-2,3-dihydro-1H-perimidine
Recent Advances in the Study of 2-(furan-3-yl)-2,3-dihydro-1H-perimidine (CAS: 2413899-90-6): A Promising Compound in Chemical Biology and Pharmaceutical Research
The compound 2-(furan-3-yl)-2,3-dihydro-1H-perimidine (CAS: 2413899-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activities, and mechanistic insights.
Recent studies have highlighted the versatility of 2-(furan-3-yl)-2,3-dihydro-1H-perimidine as a scaffold for drug discovery. Its fused heterocyclic structure, combining furan and perimidine moieties, offers a rich platform for chemical modifications, enabling the development of novel bioactive molecules. Researchers have employed advanced synthetic strategies, such as multicomponent reactions and catalytic cyclization, to efficiently produce derivatives of this compound with high yields and purity.
In terms of biological activity, preliminary investigations have demonstrated that 2-(furan-3-yl)-2,3-dihydro-1H-perimidine exhibits promising antimicrobial and anti-inflammatory properties. In vitro assays against a panel of pathogenic bacteria and fungi revealed significant inhibitory effects, suggesting its potential as a lead compound for developing new antibiotics. Additionally, its anti-inflammatory activity was observed in cellular models, where it effectively suppressed the production of pro-inflammatory cytokines.
Mechanistic studies have begun to unravel the molecular targets of this compound. Computational docking and molecular dynamics simulations indicate that 2-(furan-3-yl)-2,3-dihydro-1H-perimidine may interact with key enzymes involved in microbial cell wall synthesis and inflammatory signaling pathways. These findings are supported by experimental data, including enzyme inhibition assays and Western blot analyses, which confirm the compound's ability to modulate specific protein targets.
Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(furan-3-yl)-2,3-dihydro-1H-perimidine. Recent studies have focused on improving its solubility and metabolic stability through structural modifications. For instance, the introduction of hydrophilic substituents has been shown to enhance aqueous solubility without compromising bioactivity. Furthermore, in vivo pharmacokinetic studies in rodent models have provided valuable insights into its absorption, distribution, and elimination profiles.
Looking ahead, the potential applications of 2-(furan-3-yl)-2,3-dihydro-1H-perimidine extend beyond antimicrobial and anti-inflammatory therapies. Emerging research suggests its utility in cancer treatment, where preliminary data indicate cytotoxic effects against certain cancer cell lines. Ongoing studies are exploring its mechanism of action in oncology models, with a focus on apoptosis induction and cell cycle disruption.
In conclusion, 2-(furan-3-yl)-2,3-dihydro-1H-perimidine (CAS: 2413899-90-6) represents a compelling candidate for further drug development. Its multifaceted biological activities, combined with its synthetic accessibility, make it a valuable asset in the quest for novel therapeutic agents. Future research should prioritize structure-activity relationship studies, in vivo efficacy evaluations, and toxicological assessments to fully realize its clinical potential.
2413899-90-6 (2-(furan-3-yl)-2,3-dihydro-1H-perimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)